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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432 Get Quote

Essential Safety and Handling Guide for Ferrous
Bromide
This guide provides immediate, essential safety and logistical information for handling Ferrous
Bromide (Iron (II) Bromide). It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Ferrous Bromide is a corrosive solid that can cause severe skin burns and eye damage.[1][2]

[3] It is also harmful if swallowed.[1] This chemical is hygroscopic, meaning it absorbs moisture

from the air, and is also air-sensitive.[1][4] Therefore, stringent adherence to safety protocols is

critical.
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Hazard Type Description

Acute Health Effects

Causes severe burns to eyes, skin, respiratory

tract, and gastrointestinal tract.[2][3] Inhalation

can lead to chemical burns in the respiratory

system.[3] Ingestion may cause significant and

permanent damage to the digestive tract.

Chronic Health Effects

Repeated exposure may lead to central nervous

system damage and an accumulation of iron in

the liver, spleen, and lymphatic system.

Physical Hazards

Corrosive solid.[5] Reacts with moisture and is

incompatible with strong oxidizing agents and

strong acids.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ferrous Bromide to minimize exposure and

ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.[6][7] Must

comply with OSHA's 29 CFR

1910.133 or European

Standard EN166.

To protect against splashes

and dust particles that can

cause severe eye burns and

damage.[2][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[8] Wear appropriate

protective clothing, such as a

lab coat or coveralls, to

prevent skin exposure.[7]

Ferrous Bromide is corrosive

and can cause severe skin

burns upon contact.[2][3][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.

Handling should occur in a

chemical fume hood.[3]

To prevent inhalation of dust,

which can cause chemical

burns to the respiratory tract.

[3]

Experimental Workflow for Handling Ferrous
Bromide
The following diagram outlines the standard operating procedure for safely handling Ferrous
Bromide in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Work Area (Chemical Fume Hood)

Weigh Ferrous Bromide in a Controlled Manner

Perform Experimental Procedure

Decontaminate Work Surfaces

Dispose of Waste in Designated Hazardous Waste Container

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

In Case of Spill, Evacuate and Follow Spill Protocol In Case of Exposure, Administer First Aid and Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ferrous Bromide.
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Operational Plan
Handling and Storage:

Always handle Ferrous Bromide under a dry, inert gas.[1][6]

Use this substance only in a chemical fume hood.[3]

Keep the container tightly sealed and store it in a cool, dry, and well-ventilated area.[1][5]

Avoid generating dust during handling.

Keep away from incompatible materials such as moisture, strong oxidizing agents, and

strong acids.[3]

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the

upper and lower eyelids.[3] Seek immediate

medical attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[3] Seek immediate medical

attention.[2][3]

Inhalation

Remove the victim from exposure to fresh air

immediately.[3] If not breathing, give artificial

respiration. If breathing is difficult, administer

oxygen.[3] Seek immediate medical attention.[2]

[3]

Ingestion

Do NOT induce vomiting.[3] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Disposal Plan
Dispose of Ferrous Bromide waste in a designated hazardous waste container.[6]

All waste disposal must be conducted in accordance with local, state, and national

regulations.[1][3][6]

Do not empty into drains or release into the environment.[3][9]

Contaminated PPE should also be disposed of as hazardous waste.[6]

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling Ferrous Bromide and maintain a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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